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Compound Focus: N-Boc-N-bis(PEG3-OH)

CAS No.: 2093154-01-7

Cat. No.: S536798

Molecular Data for N-Boc-N-bis(PEG3-OH)

For mass spectrometry analysis, knowing the exact molecular weight of the target compound is the first

critical step. The following data is available from chemical suppliers:

Property Value

Chemical Name N-Boc-N-bis(PEG3-OH) [1]
CAS Number 2093154-01-7 [1]
Chemical Formula C21Ha3NO1o [1]

Molecular Weight 469.57 g/mol [1]

This molecular weight (469.57 g/mol) corresponds to the intact, neutral molecule. In mass spectrometry, you

would typically detect ionized forms of this molecule, such as the protonated form [M+H]* which would

have an m/z of 470.58.

Mass Spectrometry Confirmation Methodology
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While experimental data for your specific compound is not available, the search results outline a standard
mass spectrometry approach for characterizing similar molecules. The general workflow and key

considerations for confirming the identity of N-Boc-N-bis(PEG3-OH) are summarized below.

(Sample: N-Boc-N-bis(PEGB-OH))

'

1. Ionization (ESI Source)

'

2. Mass Analysis
Confirm intact ion mass:
- [M+H]* m/z ~470.58
- [M+Na]* m/z ~492.56
- [M+NHa]* m/z ~487.59

'

3. Fragmentation (MS/MS)
Select primary ion for CID

'

4. Fragment Analysis
Key expected fragments:
- Loss of Boc group (C4HsO2, -100.12 Da)
- Cleavage of PEG ether bonds
- Characteristic rearrangement ions

Click to download full resolution via product page

The table below provides more detail on the experimental protocol, pieced together from general principles

and a study on a related Boc-protected compound [2] [3].
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Specific Considerations for Boc-PEG

Step Technique & Purpose
Compounds

1. Sample Electrospray lonization (ESI): Ideal The sample is often introduced via liquid
Prep & for polar molecules like PEG-based chromatography or directly infused. The Boc
lonization linkers. It gently ionizes the molecule, group and PEG chains can readily coordinate

making it suitable for detecting the with alkali metals, so careful control of

intact molecular ion [2]. solvents and additives is needed [3].
2. Intact High-Resolution MS (e.g., Q-TOF): Look for signature adducts besides [M+H]™,
Mass Precisely measure the mass of the such as [M+Na]* or [M+NHa4]*. The presence
Analysis protonated [M+H]* or cationized of multiple PEG units can lead to a broad

| 3. Structural Confirmation | Tandem MS (MS/MS or MS"): Fragments the parent ion to reveal structural
information. Collision-Induced Dissociation (CID) is commonly used [3]. | The fragmentation pattern is key
for confirmation. Characteristic fragments include: * Loss of the Boc group (isobutene and COz2, total

-100.12 Da). « Cleavage of PEG ether chains, leading to a series of low-mass fragment ions.

molecule to confirm its molecular
formula.

isotopic distribution [3].

Rearrangement ions involving the C-terminus, which can help distinguish structural features [3]. |

Comparison with Alternative Analytical Techniques

Mass spectrometry is powerful for mass confirmation and structural elucidation, but it's often used alongside

other techniques for comprehensive characterization. Here’s a comparison based on the information

available:

Technique

Primary Role in Analysis  Key Information Provided

Mass Spectrometry (MS)

Confirm molecular weight Molecular mass, presence of adducts,

and fragmentation pattern.  structural fragments from backbone

cleavage [2] [3].
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Technique Primary Role in Analysis  Key Information Provided
Nuclear Magnetic Confirm molecular Atomic connectivity, confirmation of Boc
Resonance (NMR) structure and purity. group and PEG chain structure, isomer

identification [4].

High-Performance Liquid Assess chemical purity. Purity percentage (295%), identification
Chromatography (HPLC) and quantification of impurities [4].

Interpretation Tips for Researchers

From a study on Boc-N-protected peptides, here are key points to look for in your MS data to confirm the

structure [3]:

¢ Characteristic Boc Loss: A prominent fragment ion corresponding to [M+H - 100]* is strong
evidence for the presence of the tert-butoxycarbonyl protecting group.

e Cationized Molecules: Be attentive to [M+Na]* and other alkali adducts, as their fragmentation can
produce characteristic rearrangement ions (e.g., [b(n-1) + OH + Na]*) that provide additional

structural clues.
e PEG Fragmentation: Expect a series of low-mass fragments resulting from the cleavage of the ether

bonds in the PEG chains.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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